Cas no 31535-01-0 (1(2H)-Pyridazinepropanoic acid, 3,6-dihydro-3,6-dioxo-, methyl ester)

• Product Name: 1(2H)-Pyridazinepropanoic acid, 3,6-dihydro-3,6-dioxo-, methyl ester
• CAS No: 31535-01-0
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• CID: 1447812
• Update Time: 2024-08-24

1(2H)-Pyridazinepropanoic acid, 3,6-dihydro-3,6-dioxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridazinepropanoic acid, 3,6-dihydro-3,6-dioxo-, methyl ester
• 3-(3,6-dioxo-3,6-dihydro-2H-pyridazin-1-yl)-propionic acid methyl ester

• Inchi： 1S/C8H10N2O4/c1-14-8(13)4-5-10-7(12)3-2-6(11)9-10/h2-3H,4-5H2,1H3,(H,9,11)
• InChI Key： NNMFIXVIWUSBAI-UHFFFAOYSA-N
• SMILES： C1(=O)NN(CCC(OC)=O)C(=O)C=C1

Computed Properties

• Exact Mass: 198.0641

Experimental Properties

• Density: 1.287±0.06 g/cm3(Predicted)
• PSA: 75.71
• pka: 9.27±0.20(Predicted)